Cas no 1014066-99-9 (1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide)
1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide
- 1H-Pyrazole-4-carboxamide, N-[2-[4-(aminosulfonyl)phenyl]ethyl]-3-(phenylmethoxy)-1-(phenylmethyl)-
- 1-benzyl-3-phenylmethoxy-N-[2-(4-sulfamoylphenyl)ethyl]pyrazole-4-carboxamide
- AKOS024644810
- 1-benzyl-3-(benzyloxy)-N-(4-sulfamoylphenethyl)-1H-pyrazole-4-carboxamide
- F2382-0510
- 1014066-99-9
-
- Inchi: 1S/C26H26N4O4S/c27-35(32,33)23-13-11-20(12-14-23)15-16-28-25(31)24-18-30(17-21-7-3-1-4-8-21)29-26(24)34-19-22-9-5-2-6-10-22/h1-14,18H,15-17,19H2,(H,28,31)(H2,27,32,33)
- InChI Key: QNXJCPYPEJRDGW-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC=C2)C=C(C(NCCC2=CC=C(S(N)(=O)=O)C=C2)=O)C(OCC2=CC=CC=C2)=N1
Computed Properties
- Exact Mass: 490.16747650g/mol
- Monoisotopic Mass: 490.16747650g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 754
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 125Ų
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- pka: 10.14±0.10(Predicted)
1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2382-0510-2μmol |
1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide |
1014066-99-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2382-0510-5μmol |
1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide |
1014066-99-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2382-0510-10μmol |
1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide |
1014066-99-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2382-0510-20μmol |
1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide |
1014066-99-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2382-0510-1mg |
1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide |
1014066-99-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2382-0510-2mg |
1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide |
1014066-99-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2382-0510-3mg |
1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide |
1014066-99-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2382-0510-4mg |
1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide |
1014066-99-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2382-0510-5mg |
1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide |
1014066-99-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2382-0510-10mg |
1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide |
1014066-99-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide
1-Benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide
The compound with CAS No. 1014066-99-9, known as 1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials. This compound is characterized by its complex structure, which includes a pyrazole ring, benzyl groups, and a sulfamoyl moiety. The integration of these functional groups provides the molecule with unique chemical and biological properties, making it a subject of intense research interest.
Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The benzyl and benzyloxy substituents in this compound contribute to its lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins. Furthermore, the presence of a sulfamoyl group introduces hydrogen bonding capabilities, which are crucial for molecular recognition and binding affinity.
One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, this compound could potentially modulate cellular processes and offer therapeutic benefits. Preclinical studies have demonstrated that 1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide exhibits selective inhibition of certain kinase isoforms, making it a strong candidate for further investigation in oncology research.
In addition to its pharmacological applications, this compound has also been explored for its role in material science. The pyrazole ring is known for its aromatic stability and electronic properties, which make it suitable for applications in organic electronics. Researchers have investigated the use of this compound as a building block for constructing advanced materials such as organic semiconductors and sensors. Its ability to form self-assembled monolayers and exhibit fluorescence under specific conditions has further expanded its potential in nanotechnology.
The synthesis of 1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through cyclization reactions, followed by functionalization with benzyl and sulfamoyl groups. The use of palladium-catalyzed cross-coupling reactions has been instrumental in achieving high yields and purity levels during the synthesis process.
From a structural perspective, the molecule's pyrazole core serves as a central hub for functional group attachment. The benzyl groups provide steric bulk and enhance hydrophobic interactions, while the sulfamoyl group introduces electron-withdrawing effects that can influence the molecule's electronic properties. These features collectively contribute to the compound's versatility and make it an attractive target for both academic and industrial research.
Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its three-dimensional conformation, binding affinities, and potential interactions with biological targets. For instance, molecular docking simulations have revealed that the compound can adopt specific orientations when bound to kinase active sites, which could be critical for its inhibitory activity.
In conclusion, 1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure, combined with recent research findings, underscores its potential as both a therapeutic agent and a building block for advanced materials. As ongoing studies continue to unravel its full capabilities, this compound is poised to make significant contributions to the fields of medicine and materials science.
1014066-99-9 (1-benzyl-3-(benzyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)